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Cat. No.: B610993

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of SRI 37892, a potent Frizzled 7 (Fzd7) inhibitor, using dimethyl sulfoxide
(DMSO) as the solvent.[1][2][3][4] Adherence to this protocol is crucial for ensuring the
accuracy and reproducibility of experimental results in studies investigating Wnt/3-catenin
signaling pathways and cancer cell viability.[1][2][3][5] The provided guidelines cover material
specifications, step-by-step preparation instructions, and recommendations for proper storage
to maintain the compound's integrity.

Introduction to SRI 37892

SRI 37892 is a small molecule inhibitor that targets the Frizzled 7 (Fzd7) transmembrane
domain, thereby blocking Wnt/(3-catenin signaling.[2][4] It has demonstrated potent activity in
downregulating Wnt signaling and inhibiting the proliferation of various cancer cell lines.[1][3]
Accurate preparation of a stable, concentrated stock solution is the first critical step for any in
vitro or in vivo studies involving this compound. DMSO is a common solvent for such
hydrophobic small molecules due to its high solubilizing capacity.[1][6] However, careful
handling is necessary to avoid solvent-induced artifacts in biological assays.[7][8]

Physicochemical and Solubility Data
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A summary of the essential physicochemical properties of SRI 37892 is presented in Table 1.

This information is fundamental for accurate stock solution preparation and subsequent

dilutions.
Property Value Reference
Molecular Weight 465.53 g/mol [1114]
CAS Number 1030769-75-5 [1][2][9]

Chemical Formula

C26H19N502S

[1]14]

Solubility in DMSO

50 mg/mL (approx. 107.4 mM)

[1]

Appearance

Powder

[1]

Table 1: Physicochemical Properties of SRI 37892

Experimental Protocol: Preparation of a 10 mM SRI
37892 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of SRI 37892 in DMSO. This
concentration is a common starting point for serial dilutions in most cell-based assays.

Materials and Equipment

e SRI 37892 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

« Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o \ortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Preparation Workflow

The overall workflow for preparing the SRI 37892 stock solution is illustrated in the diagram
below.

Calculation

Calculate Required Mass
and Volume

Preparation Steps

1. Weigh SRI 37892

l

2. Add Anhydrous DMSO

l

3. Dissolve Compound

l

4. Aliquot Stock Solution

l

5. Store at -20°C or -80°C

Click to download full resolution via product page

Figure 1: Workflow for SRI 37892 Stock Solution Preparation.
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Step-by-Step Procedure

o Calculate the required mass of SRI 37892: To prepare 1 mL of a 10 mM stock solution, use
the following calculation:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 465.53 g/mol x 1000 mg/g
o Mass (mg) = 4.6553 mg
» Weigh the SRI 37892 powder:
o Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.

o Carefully weigh out approximately 4.66 mg of SRI 37892 powder into the tared container.
It is often more practical to weigh a slightly larger amount (e.g., 5 mg) and adjust the
volume of DMSO accordingly.

e Add DMSO:
o If you weighed exactly 4.66 mg, add 1 mL of anhydrous DMSO.

o If you weighed a different mass, calculate the required volume of DMSO using the
following formula:

= Volume (mL) = [Mass (mg) / 465.53 ( g/mol )]/ 10 (mmol/L)
» For example, for 5 mg of SRI 37892: Volume (mL) = (5/465.53) / 10 = 1.074 mL
e Dissolve the compound:
o Tightly cap the tube or vial.

o Vortex the solution until the SRI 37892 powder is completely dissolved. Gentle warming in
a 37°C water bath or sonication can aid dissolution if necessary.[1] Visually inspect the
solution to ensure there are no visible particles.

 Aliquot and Store:
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o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected
from light.[7]

Dilution to Working Concentration

When preparing working solutions for cell-based assays, it is recommended to perform serial
dilutions. The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to minimize cytotoxicity.[7]

The signaling pathway affected by SRI 37892 is depicted below.
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Figure 2: Wnt/B-catenin Signaling and the inhibitory action of SRI 37892.

Safety Precautions

e SRI 37892 is for research use only.
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» Handle the compound and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and
eye contact.

o Consult the Safety Data Sheet (SDS) for SRI 37892 and DMSO for complete safety
information.

By following these detailed application notes and protocols, researchers can confidently
prepare SRI 37892 stock solutions that will yield reliable and reproducible results in their
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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